Cas no 336193-86-3 ((4R)-Methyl 2-methylthiazolidine-4-carboxylate)
(4R)-Methyl 2-methylthiazolidine-4-carboxylate is a chiral thiazolidine derivative with applications in organic synthesis and pharmaceutical research. Its stereospecific (4R) configuration ensures high enantiopurity, making it valuable for asymmetric synthesis and the preparation of biologically active compounds. The methyl ester group enhances solubility and reactivity, facilitating further derivatization. This compound serves as a versatile intermediate in the synthesis of peptidomimetics and heterocyclic scaffolds. Its stability under standard conditions and well-defined stereochemistry contribute to reproducible results in complex synthetic pathways. The thiazolidine core also offers potential for metal coordination, broadening its utility in catalysis and material science applications.
336193-86-3 structure
Product Name:(4R)-Methyl 2-methylthiazolidine-4-carboxylate
CAS No:336193-86-3
MF:C6H11NO2S
MW:161.22204041481
CID:301960
Update Time:2025-10-14
(4R)-Methyl 2-methylthiazolidine-4-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 4-Thiazolidinecarboxylicacid, 2-methyl-, methyl ester, (4R)-
- 4-Thiazolidinecarboxylicacid,2-methyl-,methylester,(4R)-(9CI)
- methyl (4R)-2-methylthiazolidine-4-carboxylate
- (4R)-Methyl 2-methylthiazolidine-4-carboxylate
- methyl 2-methyl-1,3-thiazolidine-4-carboxylate
- 4-Thiazolidinecarboxylic acid, 2-methyl-, methyl ester, (2R,4R)-
-
- Inchi: 1S/C6H11NO2S/c1-4-7-5(3-10-4)6(8)9-2/h4-5,7H,3H2,1-2H3
- InChI Key: SIHORGCAHLFPHD-UHFFFAOYSA-N
- SMILES: S1CC(C(=O)OC)NC1C
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 140
- XLogP3: 0.7
- Topological Polar Surface Area: 63.6
(4R)-Methyl 2-methylthiazolidine-4-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM539521-1g |
(4R)-Methyl 2-methylthiazolidine-4-carboxylate |
336193-86-3 | 95%+ | 1g |
$803 | 2023-02-17 | |
| Chemenu | CM539521-5g |
(4R)-Methyl 2-methylthiazolidine-4-carboxylate |
336193-86-3 | 95%+ | 5g |
$2329 | 2023-02-17 | |
| Aaron | AR00D5CQ-50mg |
4-Thiazolidinecarboxylicacid,2-methyl-,methylester,(4R)-(9CI) |
336193-86-3 | 95% | 50mg |
$340.00 | 2025-02-14 | |
| Aaron | AR00D5CQ-100mg |
4-Thiazolidinecarboxylicacid,2-methyl-,methylester,(4R)-(9CI) |
336193-86-3 | 95% | 100mg |
$496.00 | 2025-02-14 | |
| Aaron | AR00D5CQ-250mg |
4-Thiazolidinecarboxylicacid,2-methyl-,methylester,(4R)-(9CI) |
336193-86-3 | 95% | 250mg |
$695.00 | 2025-02-14 | |
| Aaron | AR00D5CQ-500mg |
4-Thiazolidinecarboxylicacid,2-methyl-,methylester,(4R)-(9CI) |
336193-86-3 | 95% | 500mg |
$1081.00 | 2025-02-14 | |
| Aaron | AR00D5CQ-1g |
4-Thiazolidinecarboxylicacid,2-methyl-,methylester,(4R)-(9CI) |
336193-86-3 | 95% | 1g |
$1381.00 | 2025-02-14 | |
| Aaron | AR00D5CQ-2.5g |
4-Thiazolidinecarboxylicacid,2-methyl-,methylester,(4R)-(9CI) |
336193-86-3 | 95% | 2.5g |
$2681.00 | 2023-12-15 | |
| Aaron | AR00D5CQ-5g |
4-Thiazolidinecarboxylicacid,2-methyl-,methylester,(4R)-(9CI) |
336193-86-3 | 95% | 5g |
$3955.00 | 2023-12-15 | |
| Aaron | AR00D5CQ-10g |
4-Thiazolidinecarboxylicacid,2-methyl-,methylester,(4R)-(9CI) |
336193-86-3 | 95% | 10g |
$5850.00 | 2023-12-15 |
(4R)-Methyl 2-methylthiazolidine-4-carboxylate Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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